5-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 5-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-(1,1-dioxothiolan-3-yl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16N4O6S/c23-14(11-1-2-15-16(5-11)28-10-27-15)7-21-9-19-17-13(18(21)24)6-20-22(17)12-3-4-29(25,26)8-12/h1-2,5-6,9,12H,3-4,7-8,10H2
• InChI Key: AFQKGJUEYFWDSH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H16N4O6S
• Molecular Weight: 416.4 g/mol

Description

5-(2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C18H16N4O6S and its molecular weight is 416.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with structures related to the specified chemical have been synthesized and evaluated for their antimicrobial and antifungal properties. For instance, new pyrazolo[3,4-d]pyrimidine derivatives have shown activity against various bacterial and fungal strains, indicating their potential as antimicrobial and antifungal agents (Abdel-Gawad et al., 2003). Similarly, novel benzothiazole pyrimidine derivatives have been synthesized and demonstrated significant antibacterial and antifungal activities (Maddila et al., 2016).

Antiproliferative Activity

Research into thiazole/benzothiazole fused pyranopyrimidine derivatives has shown that these compounds exhibit selective cytotoxicity towards cancer cells, offering a potential pathway for anticancer drug development. Some of these synthesized compounds have demonstrated potent antiproliferative activity against multiple cancer cell lines, highlighting the importance of molecular structure in determining biological activity (Nagaraju et al., 2020).

Herbicidal Activity

The synthesis and evaluation of 1-acyl-3-phenyl-pyrazol benzophenones have shown that these derivatives possess herbicidal activity, with some compounds being more potent than existing herbicides against certain weed species. This research suggests that modifying the chemical structure can enhance herbicidal efficacy, providing a basis for the development of new agrochemicals (Fu et al., 2017).

Synthesis of Novel Heterocyclic Compounds

Studies have also focused on the synthesis of novel heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines, through various synthetic methods. These compounds are of interest due to their potential biological activities and applications in medicinal chemistry (Majumdar et al., 1998).